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Compound of Interest

1-Bromomethyl-2,2-
Compound Name:
difluorocyclopropane

Cat. No.: B1334228

Essential Safety and Handling Guide for 1-
Bromomethyl-2,2-difluorocyclopropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromomethyl-2,2-difluorocyclopropane (CAS No: 77613-65-1). Adherence to these
procedures is essential for ensuring laboratory safety and proper environmental stewardship.
This compound is classified as a combustible solid and is harmful if swallowed.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with 1-Bromomethyl-2,2-difluorocyclopropane include its
combustibility and oral toxicity. Appropriate personal protective equipment is mandatory to
minimize exposure and ensure personal safety.
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PPE Category

Recommended Equipment

Eye and Face Protection

ANSI-approved safety glasses with side shields
or chemical splash goggles are required. A face
shield should be worn in conjunction with

goggles when there is a potential for splashing.

Hand Protection

Chemical-resistant gloves are required. While
nitrile gloves offer baseline protection for
incidental contact, Viton® or Butyl rubber gloves
are recommended for prolonged handling or in
situations with a higher risk of exposure to
halogenated hydrocarbons.[1][2] Always consult
the glove manufacturer's compatibility chart for
specific breakthrough times.

Body Protection

A flame-resistant lab coat, fully buttoned, is
required. Ensure clothing fully covers the body,

including long pants and closed-toe shoes.[3][4]

Respiratory Protection

Work should be conducted in a certified
chemical fume hood to avoid inhalation of dust
or vapors.[4][5] If work outside of a fume hood is
unavoidable, a risk assessment must be
conducted to determine the need for respiratory
protection. A NIOSH-approved respirator (e.g.,
N95 for particulates or a powered air-purifying
respirator (PAPR) for higher-risk environments)

may be necessary.[6][7]

Operational Plan: Safe Handling and Storage

Engineering Controls:

¢ All handling of 1-Bromomethyl-2,2-difluorocyclopropane should be performed in a well-

ventilated laboratory, preferably within a certified chemical fume hood.[4][5]

» Avoid the formation of dust when handling the solid material.[5]
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e Ensure an eyewash station and safety shower are readily accessible.

Handling Procedures:

Before use, consult the Safety Data Sheet (SDS) for this specific chemical.
 Inspect the container for any damage before opening.

» Eliminate all potential ignition sources from the handling area, including open flames, hot
surfaces, and static discharge.[5] Use spark-proof tools if necessary.[5]

e Weigh and transfer the material within a chemical fume hood.
o Keep the container tightly closed when not in use.

e Wash hands thoroughly after handling.

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

» Keep containers tightly sealed.
o Store in a designated cabinet for flammable solids.[5]

Disposal Plan
All waste containing 1-Bromomethyl-2,2-difluorocyclopropane must be treated as
hazardous waste.

Waste Segregation and Collection:

» Solid Waste: Contaminated materials such as gloves, weighing paper, and disposable
labware should be collected in a designated, clearly labeled hazardous waste container for
"Halogenated Organic Waste."[8]
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e Aqueous Waste: Any aqueous solutions containing this compound must also be collected in
a labeled container for halogenated organic waste.[8]

e Do not mix with non-halogenated waste streams.
Disposal Procedure:

o Ensure all waste containers are properly sealed and labeled with the full chemical name and
associated hazards.

o Follow your institution's and local regulations for the disposal of hazardous chemical waste.

» Contact your institution's environmental health and safety (EHS) department to arrange for
pickup and disposal.

Emergency Procedures
Spill:

Evacuate the immediate area and alert colleagues.

If the spill is large or in a poorly ventilated area, evacuate the laboratory and contact your
institution's EHS.

For minor spills within a fume hood, use an absorbent material to clean up the spill.

Collect all contaminated materials in a sealed container and label it as hazardous waste.

Fire:

e Use a Class D fire extinguisher for fires involving flammable solids. ABC dry powder or
carbon dioxide extinguishers may also be appropriate.[5]

¢ Do not use water if the material is in its powdered form, as it can create a dust cloud.

« If the fire is large or cannot be extinguished immediately, evacuate the area and activate the
fire alarm.
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EXxposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station. Seek medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

 Ingestion: Seek immediate medical attention. Do not induce vomiting.
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Safe Handling Workflow
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:
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- Work in fume hood
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Generate Wast
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Storage:
- Tightly sealed container
- Cool, dry, ventilated area
- Flammable solids cabinet

Waste Collection:
- Segregate as Halogenated
Organic Waste

Labeling:
- Chemical name
- Hazard information

;

Disposal:
- Follow institutional and
local regulations
- Contact EHS

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 1-Bromomethyl-2,2-difluorocyclopropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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